3-Hydroxy-3-methylglutarate(1-)

• Molecular Formula: C6H9O5-
• Molecular Weight: 161.13 g/mol
• IUPAC Name: 3,5-dihydroxy-3-methyl-5-oxopentanoate
• InChI: InChI=1S/C6H10O5/c1-6(11,2-4(7)8)3-5(9)10/h11H,2-3H2,1H3,(H,7,8)(H,9,10)/p-1
• InChI Key: NPOAOTPXWNWTSH-UHFFFAOYSA-M
• SMILES: CC(CC(=O)O)(CC(=O)[O-])O

Description

3-hydroxy-3-methylglutarate(1-) is a dicarboxylic acid monoanion resulting from the removal of a proton from one of the carboxylic acid groups of 3-hydroxy-3-methylglutaric acid. It has a role as a human metabolite and a plant metabolite. It derives from a glutarate(1-). It is a conjugate base of a 3-hydroxy-3-methylglutaric acid. It is a conjugate acid of a 3-hydroxy-3-methylglutarate(2-).

Scientific Research Applications

Chromatographic Detection and Monitoring

• Liquid Chromatographic Profiling : 3-Hydroxy-3-methylglutarate can be detected in physiological fluids, like in the case of 3-hydroxy-3-methylglutaric aciduria, using high-performance liquid chromatography with a photodiode array spectrophotometric detector. This method is effective for monitoring the progress of dietary therapy for this disorder (Buchanan & Thoene, 1986).

Diagnosis and Understanding of Metabolic Disorders

• Diagnosis of 3-Hydroxy-3-methylglutaric Aciduria : The presence of 3-hydroxy-3-methylglutarate in newborns, often detected through urine analysis, is indicative of 3-hydroxy-3-methylglutaric aciduria, a rare organic aciduria. This can be confirmed by identifying deficiencies in enzyme activities, such as 3-hydroxy-3-methylglutaryl-coenzyme A lyase (Greene et al., 1984).

Pathogenesis and Clinical Manifestations Research

• Advances in Research : Recent studies focus on the pathogenesis, clinical manifestations, diagnosis, and treatment of 3-hydroxy-3-methylglutaric aciduria. This has improved understanding of the disease and provided better references for clinical diagnosis and treatment (Wang, Zhang, & Yang, 2018).

Neurological Impact and Treatment Strategies

• Neurological Manifestations : Studies have shown that 3-hydroxy-3-methylglutaric aciduria can lead to neurological symptoms like lethargy, hypotonia, and seizures. Understanding the metabolic pathways involved in the disorder is crucial for developing effective treatments (Santarelli et al., 2013).

Metabolic and Genetic Research

• Understanding Metabolic Pathways : Research on 3-hydroxy-3-methylglutaric aciduria provides insights into the metabolic pathways of leucine catabolism and the role of enzymes like 3-hydroxy-3-methylglutaryl-coenzyme A lyase. This knowledge is vital for developing targeted therapies for affected individuals (Gibson, Breuer, & Nyhan, 1988).

Analytical and Diagnostic Techniques

• Improving Diagnostic Accuracy : Refining analytical techniques like gas chromatography and mass spectrometry helps in the accurate diagnosis of 3-hydroxy-3-methylglutaric aciduria, thereby facilitating early intervention and treatment (Jones & Chalmers, 2000).

Molecular Genetics and Mutation Analysis

• Genetic Mutation Analysis : Exploring the genetic mutations associated with 3-hydroxy-3-methylglutaric aciduria enhances the understanding of its hereditary patterns and molecular basis. This research is critical for genetic counseling and developing gene-targeted therapies (Casale et al., 1998).